Cas no 14676-72-3 (3-(1H-imidazol-5-yl)-2-methylpropanoic acid)

3-(1H-Imidazol-5-yl)-2-methylpropanoic acid is a heterocyclic carboxylic acid derivative featuring an imidazole ring, a structure of significant interest in medicinal and organic chemistry. The compound's key advantages include its potential as a versatile intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting enzyme inhibition or receptor modulation. The imidazole moiety offers coordination sites for metal-binding applications, while the carboxylic acid group enables further functionalization. Its structural rigidity and polarity may enhance binding affinity in drug design. The methyl substitution at the α-position can influence stereochemical properties, making it valuable for chiral synthesis. This compound is suitable for research in peptidomimetics and small-molecule therapeutics.

3-(1H-imidazol-5-yl)-2-methylpropanoic acid structure

14676-72-3 structure

Product Name:3-(1H-imidazol-5-yl)-2-methylpropanoic acid

CAS No:14676-72-3

MF:C₇H₁₀N₂O₂

MW:154.166501522064

MDL:MFCD21336305

CID:3162598

PubChem ID:23378290

Update Time:2025-06-07

3-(1H-imidazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- a-methyl-1H-Imidazole-5-propanoic acid
- 3-(1H-imidazol-5-yl)-2-methylpropanoic acid
- SCHEMBL14411160
- EN300-246111
- SCHEMBL3670921
- 14676-72-3
- MDL： MFCD21336305
- Inchi： 1S/C7H10N2O2/c1-5(7(10)11)2-6-3-8-4-9-6/h3-5H,2H2,1H3,(H,8,9)(H,10,11)
- InChI Key： ROVDFZZNEMZWJY-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1=CN=CN1)=O

Computed Properties

Exact Mass: 154.074227566Da
Monoisotopic Mass: 154.074227566Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 66Å²

3-(1H-imidazol-5-yl)-2-methylpropanoic acid Pricemore >>

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Enamine	EN300-246111-0.05g	3-(1H-imidazol-5-yl)-2-methylpropanoic acid	14676-72-3	95%	0.05g	$816.0	2024-06-19
Enamine	EN300-246111-0.1g	3-(1H-imidazol-5-yl)-2-methylpropanoic acid	14676-72-3	95%	0.1g	$855.0	2024-06-19
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Enamine	EN300-246111-1.0g	3-(1H-imidazol-5-yl)-2-methylpropanoic acid	14676-72-3	95%	1.0g	$971.0	2024-06-19
Enamine	EN300-246111-2.5g	3-(1H-imidazol-5-yl)-2-methylpropanoic acid	14676-72-3	95%	2.5g	$1903.0	2024-06-19
Enamine	EN300-246111-5.0g	3-(1H-imidazol-5-yl)-2-methylpropanoic acid	14676-72-3	95%	5.0g	$2816.0	2024-06-19
Enamine	EN300-246111-10.0g	3-(1H-imidazol-5-yl)-2-methylpropanoic acid	14676-72-3	95%	10.0g	$4176.0	2024-06-19
Enamine	EN300-246111-1g	3-(1H-imidazol-5-yl)-2-methylpropanoic acid	14676-72-3		1g	$971.0	2023-09-15
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